Cas no 312920-26-6 (5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine)

• Product name: 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine
• CAS No: 312920-26-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 2124499
• PubChem ID: 686443

5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine
• SY362003
• SR-01000571888-1
• STK709542
• Oprea1_805376
• AKOS000154096
• AKOS001584539
• ChemDiv2_007786
• 3-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-5-amine
• EN300-1124363
• SR-01000571888
• SDCCGMLS-0008645.P002
• 5-Amino-3-(3,5-dimethoxyphenyl)-1H-1,2,4-triazole
• 312920-26-6
• SMR000074890
• CS-0284520
• MFCD02088774
• 5-(3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-amine
• MLS000049173
• HMS2281M14
• DA-07049
• 3-(3,5-dimethoxyphenyl)-1H-1,2,4-triazole-5-ylamine
• SCHEMBL1528220
• CHEMBL1523671
• HMS1391B20
• 5-(3,5-DIMETHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-AMINE
• IDI1_006501

• Inchi： InChI=1S/C10H12N4O2/c1-15-7-3-6(4-8(5-7)16-2)9-12-10(11)14-13-9/h3-5H,1-2H3,(H3,11,12,13,14)
• InChI Key： FIBKWABDIGWXFW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 220.09602564Da
• Monoisotopic Mass: 220.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine (CAS No. 312920-26-6)

The compound 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine (CAS No. 312920-26-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a 3,5-dimethoxyphenyl group and an amine functionality, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for triazole derivatives like 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine has surged due to their role in developing antifungal agents, anti-inflammatory drugs, and anticancer therapies. The compound's CAS No. 312920-26-6 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its synthesis typically involves multi-step organic reactions, including condensation and cyclization, to achieve high purity and yield.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. Researchers are investigating green chemistry approaches to reduce environmental impact while maintaining efficiency. For instance, catalytic methods and solvent-free reactions are being tested for producing 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine, aligning with global sustainability goals.

The pharmacological profile of 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine is another area of intense study. Preliminary studies suggest its potential as a kinase inhibitor, which could pave the way for novel targeted therapies. This aligns with the current focus on precision medicine, where compounds with specific molecular interactions are highly valued. Additionally, its structural analogs are being screened for antiviral activity, a hot topic in the wake of recent global health challenges.

From an industrial perspective, CAS No. 312920-26-6 is often discussed in the context of scale-up production and process optimization. Companies are investing in advanced technologies like continuous flow chemistry to enhance the manufacturing efficiency of such intermediates. This trend is driven by the need for cost-effective and scalable solutions in the competitive pharmaceutical market.

In summary, 5-(3,5-dimethoxyphenyl)-2H-1,2,4-triazol-3-amine (CAS No. 312920-26-6) represents a promising scaffold in medicinal chemistry and agrochemical development. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and biological efficacy, ensure its continued relevance in scientific and industrial circles. As the demand for innovative therapeutic agents grows, this compound is poised to play a pivotal role in future discoveries.